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Compound of Interest

Compound Name: (2-Bromo-6-fluorophenyl)methanol

Cat. No.: B591543 Get Quote

An In-depth Technical Guide to (2-Bromo-6-fluorophenyl)methanol

This guide provides essential information regarding the chemical properties of (2-Bromo-6-
fluorophenyl)methanol, tailored for researchers, scientists, and professionals in drug

development.

Core Compound Data
(2-Bromo-6-fluorophenyl)methanol is a halogenated benzyl alcohol derivative. Its key

molecular identifiers and properties are summarized below.

Property Value

Chemical Formula C₇H₆BrFO[1]

Molecular Weight 205.03 g/mol

CAS Number 261723-33-5[1][2]

Preferred IUPAC Name (2-bromo-6-fluorophenyl)methanol[1]

Synonym 2-Bromo-6-fluorobenzyl alcohol[1][2]

Physical Form White to Yellow Solid

Purity Typically ≥96-98%[2]

InChI Key HHGJENWYHVFPSA-UHFFFAOYSA-N[1]
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Logical Workflow for Compound Analysis
The following diagram outlines a standard workflow for the characterization and application of a

chemical intermediate like (2-Bromo-6-fluorophenyl)methanol in a research and

development context.
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Workflow for (2-Bromo-6-fluorophenyl)methanol R&D

Phase 1: Identification & Procurement

Phase 2: Physicochemical Characterization

Phase 3: Application & Synthesis

Phase 4: Safety & Handling
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Caption: Logical workflow for the research and development process of a chemical

intermediate.

Experimental Protocols
Detailed experimental protocols for this compound are highly dependent on its specific

application. For instance, a common synthetic route to produce (2-Bromo-6-
fluorophenyl)methanol involves the reduction of the corresponding aldehyde, 2-bromo-6-

fluorobenzaldehyde, using a reducing agent like sodium borohydride in a solvent such as

methanol[3].

General Protocol for Reduction:

Dissolve 2-bromo-6-fluorobenzaldehyde in methanol and cool the solution to 0°C.

Add sodium borohydride portion-wise, controlling the temperature and gas evolution.

After the reaction is complete (typically monitored by TLC), quench the reaction with water.

Concentrate the mixture to remove the methanol.

Extract the product into an organic solvent (e.g., ethyl acetate).

Wash the organic layer with water and brine, then dry over an anhydrous salt (e.g., sodium

sulfate).

Remove the solvent under reduced pressure to yield the crude product, which can be further

purified by chromatography or recrystallization.

Protocols for its use as a reactant in further syntheses, such as in the creation of protein

degrader building blocks, would be specific to the target molecule's synthetic pathway[2]. All

handling should be performed in accordance with the material safety data sheet (MSDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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